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For Researchers, Scientists, and Drug Development Professionals
Introduction

4-[(Dimethylamino)methyl]benzonitrile, a substituted aromatic nitrile, is a versatile building
block in organic synthesis, finding applications in the development of novel pharmaceutical
compounds and functional materials. Its unique molecular structure, featuring a reactive nitrile
group and a dimethylaminomethyl substituent, makes it a compound of interest for various
chemical transformations. This guide provides a comprehensive overview of the safety and
handling protocols for 4-[(Dimethylamino)methyl]benzonitrile, compiled from available safety
data sheets and chemical databases, to ensure its responsible use in a laboratory setting.

Physicochemical and Toxicological Data

A thorough understanding of the physicochemical and toxicological properties of a compound is
paramount for its safe handling. The following tables summarize the available data for 4-
[(Dimethylamino)methyl]benzonitrile.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 35525-86-1 ChemicalBook][1]
Molecular Formula CioH12N2 Guidechem[2]
Molecular Weight 160.22 g/mol Guidechem[2]
Appearance Colorless to light yellow liquid ChemicalBook][3]
Storage Temperature Room Temperature, Sealed in ChemicalBook][3]

dry

Table 2: Hazard Identification and Classification

Hazard Class Category Hazard Statement

Acute toxicity, oral Not specified Harmful if swallowed

Acute toxicity, dermal Not specified Harmful in contact with skin
Skin corrosion/irritation Not specified Causes skin irritation
Serious eye damage/eye N ) o
o Not specified Causes serious eye irritation
irritation

Acute toxicity, inhalation Not specified Harmful if inhaled

Note: Specific quantitative toxicity data, such as LD50 values, are not readily available in the

public domain for 4-[(Dimethylamino)methyl]benzonitrile.

Experimental Protocols

Adherence to standardized experimental protocols is crucial for minimizing risks associated

with handling chemical compounds. The following section outlines a general synthesis and

handling procedure.

Synthesis of 4-[(Dimethylamino)methyl]benzonitrile
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A general method for the synthesis of 4-[(Dimethylamino)methyl]benzonitrile involves the
reaction of 4-cyanobenzyl bromide with dimethylamine.

Materials:

4-Cyanobenzyl bromide

e Dimethylamine

e Sodium carbonate

e N,N-dimethylformamide (DMF)
o Water

o Ethyl acetate

e Anhydrous sodium sulfate
Procedure:

o Dissolve 4-cyanobenzyl bromide, sodium carbonate, and dimethylamine in N,N-
dimethylformamide.

 Stir the reaction mixture at room temperature for 3 hours.

o Heat the mixture to 90°C and continue the reaction until completion (monitoring by an
appropriate technique like TLC is recommended).

o Cool the reaction mixture to room temperature.
e Add water to the mixture and stir at 0°C.

« If a precipitate forms, collect the crystals by filtration, wash with cold water, and dry under
vacuum.

o Extract the filtrate with ethyl acetate.
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« Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced

pressure to obtain the product.[1]

Mandatory Visualizations

Logical Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 4-

[(Dimethylamino)methyl]benzonitrile from receipt to disposal.

Safe Handling Workflow for 4-[(Dimethylamino)methyl]benzonitrile
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Caption: Safe Handling Workflow.

Hazard Classification Overview

This diagram provides a visual summary of the GHS hazard classifications for 4-

[(Dimethylamino)methyl]benzonitrile.

GHS Hazard Classifications
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Caption: Hazard Classification Overview.

Safety and Handling Recommendations

Based on the available data, the following safety and handling precautions are recommended
when working with 4-[(Dimethylamino)methyl]benzonitrile.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: Wear a lab coat, and in cases of potential splashing, a chemical-
resistant apron.

o Respiratory Protection: Use in a well-ventilated area, preferably in a fume hood. If vapors or
aerosols are generated, a respirator may be necessary.

Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or dust.

Wash hands thoroughly after handling.

Keep the container tightly closed in a dry and well-ventilated place.

Store at room temperature, sealed in a dry environment.[3]

First Aid Measures:

 If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

 If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it before reuse.
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

Spill and Waste Disposal:

 In case of a spill, wear appropriate PPE and contain the spill. Absorb with an inert material
and place in a suitable container for disposal.

o Dispose of waste in accordance with local, state, and federal regulations.
Conclusion

4-[(Dimethylamino)methyl]benzonitrile is a valuable chemical intermediate. While
comprehensive toxicological data is limited, the available information indicates that it should be
handled with care, employing appropriate personal protective equipment and engineering
controls. By adhering to the safety and handling guidelines outlined in this document,
researchers can minimize potential risks and ensure a safe working environment. Further
toxicological studies are warranted to provide a more complete safety profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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